Cas no 2223049-37-2 (6-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carbonitrile)

• Product Name: 6-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carbonitrile
• CAS No: 2223049-37-2
• MF: C₁₂H₁₄BFN₂O₂
• MW: 248.061166286469
• CID: 6254820
• PubChem ID: 133635045
• Update Time: 2025-05-25

6-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carbonitrile
• 2223049-37-2
• 6-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinonitrile
• 6-fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carbonitrile
• EN300-12732810

• Inchi： 1S/C12H14BFN2O2/c1-11(2)12(3,4)18-13(17-11)9-6-5-8(7-15)16-10(9)14/h5-6H,1-4H3
• InChI Key： CGODDKUVGXUNOA-UHFFFAOYSA-N
• SMILES： FC1C(B2OC(C)(C)C(C)(C)O2)=CC=C(C#N)N=1

Computed Properties

• Exact Mass: 248.1132360g/mol
• Monoisotopic Mass: 248.1132360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on 6-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carbonitrile

Comprehensive Overview of 6-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carbonitrile (CAS No. 2223049-37-2)

6-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carbonitrile (CAS No. 2223049-37-2) is a highly specialized boron-containing heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, organic synthesis, and material science. This compound, characterized by its unique pyridine-carbonitrile backbone and dioxaborolane functional group, serves as a versatile intermediate in the synthesis of complex molecules. Its fluorine and boron substituents make it particularly valuable for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development.

In recent years, the demand for boronic acid derivatives like 6-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carbonitrile has surged due to their pivotal role in targeted therapy and precision medicine. Researchers are increasingly exploring its applications in kinase inhibitor design, a hot topic in cancer treatment. The compound’s ability to act as a proteolysis-targeting chimera (PROTAC) building block has also sparked interest, aligning with the growing trend of degradation-based therapeutics in biopharma.

From a synthetic chemistry perspective, the dioxaborolane moiety in this compound enhances stability and solubility, addressing common challenges in small-molecule drug development. Its fluoropyridine core is frequently leveraged to improve metabolic stability and bioavailability, making it a sought-after scaffold for central nervous system (CNS) drugs. These attributes have positioned CAS No. 2223049-37-2 as a key player in high-throughput screening libraries and fragment-based drug design.

The compound’s relevance extends beyond pharmaceuticals. In material science, its boron-nitrogen coordination potential is being investigated for organic light-emitting diodes (OLEDs) and molecular sensors. This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance. Notably, searches for "boronate esters in drug delivery" and "fluorinated pyridines in medicinal chemistry" have risen exponentially, reflecting market interest.

Quality control of 6-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carbonitrile is critical, with analytical techniques like HPLC, NMR, and mass spectrometry ensuring purity for GMP-compliant production. Suppliers often highlight its storage conditions (typically under inert gas) and handling protocols to maintain reactivity. These details are frequently queried in scientific forums and procurement databases, emphasizing the need for accurate technical documentation.

In summary, CAS No. 2223049-37-2 represents a convergence of cutting-edge chemistry and innovative applications. Its structural features cater to evolving needs in biotechnology and nanotechnology, while its synthetic utility continues to inspire patent filings and academic publications. As the scientific community prioritizes sustainable synthesis and green chemistry, this compound’s role in catalytic processes and atom-efficient reactions will likely expand further.